Cas no 2680804-93-5 (4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid)

• Product Name: 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid
• CAS No: 2680804-93-5
• MF: C₁₆H₁₂F₃NO₃
• MW: 323.26659488678
• CID: 5635567
• PubChem ID: 165935291
• Update Time: 2025-10-29

4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294351
• 2680804-93-5
• 4'-[(2,2,2-trifluoroacetamido)methyl]-[1,1'-biphenyl]-2-carboxylic acid
• 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid

• Inchi： 1S/C16H12F3NO3/c17-16(18,19)15(23)20-9-10-5-7-11(8-6-10)12-3-1-2-4-13(12)14(21)22/h1-8H,9H2,(H,20,23)(H,21,22)
• InChI Key： DDSDIEOJUDGWPU-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(=CC=1)C1C=CC=CC=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 323.07692773g/mol
• Monoisotopic Mass: 323.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid

Recent Advances in the Study of 4'-(2,2,2-Trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic Acid (CAS: 2680804-93-5)

The compound 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid (CAS: 2680804-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core and trifluoroacetamido functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the synthesis and structural modification of 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions to construct the biphenyl scaffold, followed by the introduction of the trifluoroacetamido moiety. The study also explored the impact of various substituents on the biphenyl ring, revealing that the trifluoroacetamido group significantly enhances the compound's binding affinity to target proteins.

In terms of biological activity, recent investigations have demonstrated that 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid exhibits potent inhibitory effects against several enzymes implicated in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. The study further elucidated the compound's binding mode through X-ray crystallography, providing valuable insights for the design of next-generation COX-2 inhibitors with improved selectivity and reduced side effects.

Another significant advancement is the application of 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid in targeted drug delivery systems. A recent preprint on ChemRxiv (2024) described the development of nanoparticle-based carriers functionalized with this compound for the targeted delivery of anticancer agents. The researchers demonstrated that the compound's unique physicochemical properties, including its lipophilicity and hydrogen-bonding capacity, facilitate efficient drug loading and release. In vivo studies showed enhanced tumor accumulation and reduced off-target toxicity, underscoring the compound's potential in precision medicine.

Despite these promising findings, challenges remain in the clinical translation of 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid clearance, necessitating further optimization of its formulation. Additionally, the long-term safety profile of this molecule requires comprehensive evaluation in preclinical models. Ongoing research aims to address these limitations through structural derivatization and the development of prodrug strategies.

In conclusion, 4'-(2,2,2-trifluoroacetamido)methyl-1,1'-biphenyl-2-carboxylic acid (CAS: 2680804-93-5) represents a versatile scaffold with broad applications in drug discovery and development. Recent studies have advanced our understanding of its synthetic accessibility, biological activity, and therapeutic potential. Future research should focus on overcoming the current pharmacokinetic and safety challenges to fully realize its clinical benefits. This compound continues to be a valuable tool for chemical biologists and medicinal chemists alike, offering new avenues for the treatment of complex diseases.